Cas no 21840-04-0 (1,3,5-Triazine-2,4,6-triamine,N2-octadecyl-)

• Product name: 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl-
• CAS No: 21840-04-0
• MF: C₂₁H₄₂N₆
• MW: 378.598384380341
• MDL: MFCD21606953
• CID: 274356
• PubChem ID: 89073

1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl-
• N-OCTADECYL-2,4,6-TRIAMINO-1,3,5-TRIAZINE
• 2-(n-Octadecylamino)-4,6-diamino-s-triazin
• 2,4-diamino-6-octadecylamino-1,3,5-triazine
• AC1L3H2Y
• AC1Q4VUE
• AR-1K5578
• CTK4E7763
• EINECS 244-611-2
• N2-Octadecyl-[1,3,5]triazin-2,4,6-triyltriamin
• N2-octadecyl-[1,3,5]triazine-2,4,6-triyltriamine
• n2-octadecyl-1,3,5-triazine-2,4,6-triamine
• N-Octadecyl-[1,3,5]triazine-2,4,6-triamine
• PubChem23580
• SureCN754956
• N-Octadecyl-1,3,5-triazine-2,4,6-triamine
• 1,3,5-Triazine-2,4,6-triamine, N2-octadecyl-
• 2-N-octadecyl-1,3,5-triazine-2,4,6-triamine
• AKOS015894693
• 2-N-octadecyl-1, 3, 5-triazine-2, 4, 6-triamine
• 21840-04-0
• 7JM4RNE6YC
• NS00026974
• Octadecyl Melamine
• SCHEMBL754956
• YVQGTGVCLMMSTL-UHFFFAOYSA-N
• DTXSID70176246
• D96034
• AS-82594
• N~2~-Octadecyl-1,3,5-triazine-2,4,6-triamine

• MDL： MFCD21606953
• Inchi： InChI=1S/C21H42N6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21-26-19(22)25-20(23)27-21/h2-18H2,1H3,(H5,22,23,24,25,26,27)
• InChI Key： YVQGTGVCLMMSTL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCNC1=NC(N)=NC(N)=N1

Computed Properties

• Exact Mass: 378.34746
• Monoisotopic Mass: 378.347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.013
• Boiling Point: 561.1°C at 760 mmHg
• Flash Point: 293.1°C
• Refractive Index: 1.54
• PSA: 102.74

Additional information on 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl-

Research Briefing on 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- (CAS: 21840-04-0) in Chemical Biology and Pharmaceutical Applications

1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- (CAS: 21840-04-0), a derivative of melamine with an octadecyl side chain, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its triazine core and long alkyl chain, exhibits amphiphilic behavior, making it a promising candidate for drug delivery systems, antimicrobial agents, and material science applications. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its multifaceted utility in biomedical fields.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- against multidrug-resistant bacterial strains. The research demonstrated that the compound's amphiphilic nature enables it to disrupt bacterial cell membranes, leading to significant bactericidal effects. The study highlighted its potency against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity toward mammalian cells. These findings suggest its potential as a novel antimicrobial agent, particularly in addressing antibiotic resistance challenges.

In the realm of drug delivery, a 2024 paper in Advanced Materials explored the use of 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- as a component of self-assembling nanoparticles. The compound's hydrophobic octadecyl chain and hydrophilic triazine core facilitate the formation of stable micellar structures capable of encapsulating hydrophobic drugs. The study reported enhanced drug-loading capacity and controlled release profiles, particularly for anticancer agents like paclitaxel. In vivo experiments showed improved tumor targeting and reduced systemic toxicity, underscoring its potential in nanomedicine.

Recent advancements in synthetic methodologies have also been reported. A 2023 article in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route for 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- using a one-pot condensation reaction under mild conditions. This method offers scalability and reduced environmental impact compared to traditional approaches, addressing a critical need for sustainable production of this compound. The study also characterized its thermal stability and solubility profiles, providing valuable data for formulation development.

Emerging applications in material science have further expanded the compound's utility. Research published in ACS Applied Materials & Interfaces (2024) demonstrated its use as a surface modifier for biomedical implants. The octadecyl chain enables stable anchoring to hydrophobic surfaces, while the triazine moiety provides sites for further functionalization. Coated surfaces exhibited reduced bacterial adhesion and improved biocompatibility, suggesting potential for infection-resistant medical devices.

Despite these promising developments, challenges remain in the clinical translation of 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl--based technologies. Current research gaps include comprehensive toxicological profiling at higher doses and long-term stability studies of formulations. Ongoing investigations are exploring structure-activity relationships through systematic modification of the alkyl chain length and triazine substitutions, aiming to optimize biological activity while minimizing potential side effects.

In conclusion, 1,3,5-Triazine-2,4,6-triamine,N2-octadecyl- (CAS: 21840-04-0) represents a versatile compound with significant potential across multiple biomedical applications. Recent studies have elucidated its antimicrobial mechanisms, drug delivery capabilities, and material science applications, while improved synthetic methods have enhanced its accessibility. Future research directions should focus on translational studies to bridge the gap between laboratory findings and clinical applications, particularly in addressing pressing healthcare challenges such as antimicrobial resistance and targeted cancer therapy.